N-(4-chloro-2-methoxy-5-methylphenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide

• IUPAC Name: N-(4-chloro-2-methoxy-5-methylphenyl)-2-(3-methyl-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C23H20ClN3O3S2/c1-13-9-17(18(30-3)10-16(13)24)25-19(28)12-32-23-26-20-15(14-7-5-4-6-8-14)11-31-21(20)22(29)27(23)2/h4-11H,12H2,1-3H3,(H,25,28)
• InChI Key: CKFNRYVPQRPKLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC(=O)CSC2=NC3=C(C(=O)N2C)SC=C3C4=CC=CC=C4
• Molecular Formula: C23H20ClN3O3S2
• Molecular Weight: 486.0 g/mol

Description

N-(4-chloro-2-methoxy-5-methylphenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide is a useful research compound. Its molecular formula is C23H20ClN3O3S2 and its molecular weight is 486 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(4-chloro-2-methoxy-5-methylphenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chloro-2-methoxy-5-methylphenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

N-(4-chloro-2-methoxy-5-methylphenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide and its derivatives have been researched for their potential antitumor properties. A study by Hafez and El-Gazzar (2017) synthesized various thieno[3,2-d]pyrimidine derivatives, which showed potent anticancer activity on several human cancer cell lines, comparable to doxorubicin (Hafez & El-Gazzar, 2017). Al-Sanea et al. (2020) also synthesized related compounds with significant cancer cell growth inhibition (Al-Sanea et al., 2020).

Anti-inflammatory Activity

Research by Sunder and Maleraju (2013) on derivatives of N-(4-chloro-2-methoxy-5-methylphenyl)-2-[(3-methyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide revealed significant anti-inflammatory activities. They synthesized eight derivatives, with compounds showing substantial anti-inflammatory effects (Sunder & Maleraju, 2013).

Antimicrobial Properties

A study by Kerru et al. (2019) developed N-(substituted phenyl)-2-(4-oxo-5-(4-(thieno[2,3-d]-pyrimidin-4-yloxy)benzylidene)-2-thioxothiazolidin-3-yl)acetamide derivatives. These compounds demonstrated potent antimicrobial properties against various bacterial strains, including E. coli and B. subtilis, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics (Kerru et al., 2019).

Other Applications

Additional studies have explored the synthesis and evaluation of similar compounds for various applications, such as the development of novel heterocyclic compounds with potential therapeutic effects in different medical fields. This includes the work of Gangjee et al. (2008) on dual inhibitors of thymidylate synthase and dihydrofolate reductase, contributing to antitumor agent development (Gangjee et al., 2008).